Cas no 303065-39-6 (N'-(4-(Diethylamino)benzylidene)-2-(m-tolylamino)acetohydrazide)

N'-(4-(Diethylamino)benzylidene)-2-(m-tolylamino)acetohydrazide structure
303065-39-6 structure
Product Name:N'-(4-(Diethylamino)benzylidene)-2-(m-tolylamino)acetohydrazide
CAS No:303065-39-6
MF:C20H26N4O
MW:338.446644306183
CID:3055078
PubChem ID:9595559
Update Time:2025-04-21

N'-(4-(Diethylamino)benzylidene)-2-(m-tolylamino)acetohydrazide Chemical and Physical Properties

Names and Identifiers

    • N'-(4-(Diethylamino)benzylidene)-2-(m-tolylamino)acetohydrazide
    • AKOS001712697
    • STK207570
    • N'-[(E)-[4-(DIETHYLAMINO)PHENYL]METHYLIDENE]-2-[(3-METHYLPHENYL)AMINO]ACETOHYDRAZIDE
    • 303065-39-6
    • 658-207-2
    • N'-{(E)-[4-(diethylamino)phenyl]methylidene}-2-[(3-methylphenyl)amino]acetohydrazide (non-preferred name)
    • N'-(4-(DIETHYLAMINO)BENZYLIDENE)-2-(3-TOLUIDINO)ACETOHYDRAZIDE
    • Inchi: 1S/C20H26N4O/c1-4-24(5-2)19-11-9-17(10-12-19)14-22-23-20(25)15-21-18-8-6-7-16(3)13-18/h6-14,21H,4-5,15H2,1-3H3,(H,23,25)/b22-14+
    • InChI Key: XRIQKWZYDOCOMV-HYARGMPZSA-N
    • SMILES: O=C(CNC1=CC=CC(C)=C1)N/N=C/C1C=CC(=CC=1)N(CC)CC

Computed Properties

  • Exact Mass: 338.21066147Da
  • Monoisotopic Mass: 338.21066147Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 56.7Ų
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